Cas no 1260596-99-3 (4-(Propan-2-yl)pyrrolidine-3-carboxylic acid)

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a carboxylic acid functional group and an isopropyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its rigid pyrrolidine scaffold and stereocenter make it valuable for constructing constrained peptidomimetics or ligands in asymmetric catalysis. The carboxylic acid group allows for further derivatization, while the isopropyl moiety may enhance lipophilicity or steric influence. The compound's structural features are advantageous for medicinal chemistry applications, where fine-tuning of molecular properties is required. Proper handling under inert conditions is recommended due to potential sensitivity.

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid structure

1260596-99-3 structure

Product Name:4-(Propan-2-yl)pyrrolidine-3-carboxylic acid

CAS No:1260596-99-3

MF:C₈H₁₅NO₂

MW:157.210202455521

CID:4565431

PubChem ID:9793887

Update Time:2025-10-28

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-propan-2-ylpyrrolidine-3-carboxylic acid
- 4-(Propan-2-yl)pyrrolidine-3-carboxylic acid
- 4-propan-2-ylpyrrolidin-1-ium-3-carboxylate
- (3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid
- CS-15582
- 1260596-99-3
- (3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
- MFCD15142765
- F15044
- (3R,4R)-4-ISOPROPYLPYRROLIDINE-3-CARBOXYLICACID
- (+/-)-trans-4-Isopropyl-pyrrolidine-3-carboxylicacid
- SCHEMBL1815567
- 261896-36-0
- (3R,4R)-4-propan-2-ylpyrrolidine-3-carboxylic acid
- CS-0035057
- AKOS026670369
- (3R,4R)-4-isopropylpyrrolidine-3-carboxylic acid (trans)
- 3-Pyrrolidinecarboxylic acid, 4-(1-methylethyl)-, (3R,4R)-rel-
- (3R,4R)-4-ISOPROPYLPYRROLIDINE-3-CARBOXYLIC ACID
- (+/-)-trans-4-Isopropyl-pyrrolidine-3-carboxylic acid
- CS-WAA0183
- DB-257682
- (3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid
- Inchi： 1S/C8H15NO2/c1-5(2)6-3-9-4-7(6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)
- InChI Key： NQULSPPHDFWDLL-UHFFFAOYSA-N
- SMILES： OC(C1CNCC1C(C)C)=O

Computed Properties

Exact Mass: 157.110278721 g/mol
Monoisotopic Mass: 157.110278721 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 157.21
XLogP3: -1.6
Topological Polar Surface Area: 49.3

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 270.8±33.0 °C at 760 mmHg
Flash Point: 117.6±25.4 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>

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